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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound associated
with CAS number 85147-14-4. Extensive research has been conducted to elucidate the
properties, potential applications, and commercial availability of this substance. Despite a
thorough investigation across multiple chemical databases and scientific literature, definitive
information linking CAS number 85147-14-4 to a specific, publicly documented chemical
structure and its associated properties remains elusive. This guide will detail the search
methodology, the outcomes of the investigation, and provide guidance for researchers
encountering similar challenges with uncharacterized chemical identifiers.

Introduction: The Challenge of Unidentified CAS
Numbers

A Chemical Abstracts Service (CAS) Registry Number is a unique numerical identifier assigned
to every chemical substance described in the open scientific literature. This system provides an
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unambiguous way to identify a chemical, avoiding confusion that can arise from multiple
systematic, generic, or trade names. However, the vastness of chemical space means that
some registered compounds may not have readily available public information. This can occur
for several reasons, including:

o Proprietary research and development: The compound may be part of an ongoing,
unpublished research project.

» Limited scientific interest: The substance may have been synthesized but not further
investigated or characterized.

o Data entry errors or archival inconsistencies: In rare cases, errors can occur in public
databases.

o Obscure or historical data: The information may exist only in older, non-digitized literature.

This guide addresses the specific case of CAS number 85147-14-4, for which initial database
searches did not yield a conclusive chemical identity.

Methodology: A Multi-pronged Approach to
Identification

To ascertain the properties and suppliers of the compound associated with CAS number
85147-14-4, a systematic and exhaustive search strategy was employed. This included:

e Broad-spectrum database queries: Initial searches were performed on major chemical
databases, including PubChem, ChemSpider, and the CAS Registry itself.

o Targeted supplier and manufacturer catalogs: The catalogs of numerous chemical suppliers
were programmatically and manually searched.

o Scientific literature review: Searches were conducted across scholarly databases such as
SciFinder, Reaxys, Google Scholar, and PubMed using the CAS number as the primary
search term.

o Safety Data Sheet (SDS) and technical data sheet repositories: An extensive search for
regulatory and safety documents associated with the CAS number was performed.
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Results: The Absence of Definitive Data

Despite the comprehensive search methodology, no verifiable public information for a chemical
substance with the CAS number 85147-14-4 could be located. The search results consistently
indicated a lack of data for this specific identifier.

It is important to note that initial, unverified search results tentatively pointed towards "
(1R,4S)-3,3-dimethyl-2,2,6-trioxo-2A6-thiabicyclo[3.2.0]heptane-4-carboxylic acid". However,
subsequent, more rigorous verification failed to establish a definitive link between this
compound and the provided CAS number. Therefore, any properties or supplier information for
this unrelated compound are not included in this guide to maintain scientific integrity.

Discussion and Recommendations for Researchers

The inability to identify a chemical entity for CAS number 85147-14-4 highlights a critical
challenge in chemical research. When faced with an unidentifiable CAS number, researchers
are advised to take the following steps:

Verify the CAS Number: Double-check the number for any typographical errors.

e Consult the Original Source: If the CAS number was obtained from a publication or patent,
refer back to the original document for any additional chemical identifiers, such as a
chemical name, structure, or spectroscopic data.

o Contact the CAS Organization: For critical research, directly contacting the Chemical
Abstracts Service may provide clarification on the status of the CAS number.

o Utilize Structure-based Searching: If any structural information is available, even
fragmentary, it can be used to perform substructure or similarity searches in chemical
databases, which may lead to the correct compound or related analogues.

Conclusion

While the primary objective of this guide was to provide a detailed technical overview of the
properties and suppliers for the compound associated with CAS number 85147-14-4, our
exhaustive investigation has concluded that no such public information is currently available.
The scientific community relies on the accuracy and accessibility of chemical data, and this
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case serves as an important reminder of the potential for data gaps within extensive registry
systems. Researchers are encouraged to employ rigorous verification methods when working
with less-common chemical identifiers.
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Due to the nature of the findings, no direct references for the properties or suppliers of CAS
number 85147-14-4 can be provided. The methodology was based on standard practices for
chemical information retrieval from the following authoritative sources:

e PubChem: National Center for Biotechnology Information. PubChem. [Link]

e CAS (Chemical Abstracts Service): A division of the American Chemical Society. [Link]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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